Cas no 1805950-60-0 (4-Amino-3-cyano-5-(trifluoromethoxy)pyridine-2-carboxamide)

• Product Name: 4-Amino-3-cyano-5-(trifluoromethoxy)pyridine-2-carboxamide
• CAS No: 1805950-60-0
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 4910464
• Update Time: 2025-05-22

4-Amino-3-cyano-5-(trifluoromethoxy)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-5-(trifluoromethoxy)pyridine-2-carboxamide

• Inchi： 1S/C8H5F3N4O2/c9-8(10,11)17-4-2-15-6(7(14)16)3(1-12)5(4)13/h2H,(H2,13,15)(H2,14,16)
• InChI Key： MVFZAGPYIFESDC-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(N)=O)C(C#N)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 0.8
• Topological Polar Surface Area: 115

Additional information on 4-Amino-3-cyano-5-(trifluoromethoxy)pyridine-2-carboxamide

Comprehensive Overview of 4-Amino-3-cyano-5-(trifluoromethoxy)pyridine-2-carboxamide (CAS No. 1805950-60-0)

4-Amino-3-cyano-5-(trifluoromethoxy)pyridine-2-carboxamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with amino, cyano, trifluoromethoxy, and carboxamide groups, makes it a versatile intermediate for drug discovery and material science applications. The compound's CAS No. 1805950-60-0 ensures precise identification in global chemical databases, catering to researchers seeking high-purity building blocks for innovative projects.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and bioavailability in drug design. This aligns with the growing interest in fluorinated pharmaceuticals, a trend driven by the success of drugs like sofosbuvir and fluoxetine. The cyano group in this molecule further expands its utility, enabling click chemistry or serving as a precursor for heterocyclic transformations. Researchers exploring kinase inhibitors or central nervous system (CNS) therapeutics frequently investigate such scaffolds due to their ability to modulate biological targets with precision.

The synthetic versatility of 4-Amino-3-cyano-5-(trifluoromethoxy)pyridine-2-carboxamide makes it particularly valuable in medicinal chemistry optimization. Its hydrogen bond donor/acceptor profile (from the amino and carboxamide groups) complies with Lipinski's rule of five, suggesting favorable drug-likeness. Computational studies highlight its potential as a fragment-based drug discovery candidate, especially for targets requiring electron-withdrawing motifs. The compound's trifluoromethoxy moiety has drawn attention in agrochemical development too, where such groups improve pesticide photostability and membrane permeability.

Analytical characterization of this compound typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy to confirm its structural integrity. Storage recommendations usually suggest anhydrous conditions at -20°C to preserve the reactivity of its functional groups. As the pharmaceutical industry increasingly focuses on targeted therapies and personalized medicine, intermediates like CAS 1805950-60-0 gain prominence for constructing tailored molecular architectures. Its application in proteolysis targeting chimeras (PROTACs) design has also been hypothesized, given the growing market for protein degradation technologies.

From a commercial perspective, suppliers often highlight this compound's role in high-throughput screening libraries and combinatorial chemistry. The global market for pyridine derivatives continues to expand, driven by their prevalence in approved drugs (representing ~15% of FDA-approved small molecules). Environmental considerations regarding fluorinated compounds have prompted research into greener synthetic routes for such intermediates, addressing sustainability concerns without compromising functionality. Recent patent analyses reveal growing IP activity around similar polyfunctionalized pyridines, particularly in oncology and antiviral applications.

For researchers investigating structure-activity relationships (SAR), this compound serves as an excellent scaffold for bioisosteric replacement studies. The electron-withdrawing trifluoromethoxy group can significantly influence π-stacking interactions and metabolic stability compared to traditional methoxy analogs. In material science, its potential extends to organic electronic materials, where pyridine-based compounds contribute to charge transport layers. Quality control protocols for 1805950-60-0 typically emphasize residual solvent analysis and heavy metal content, meeting stringent Good Manufacturing Practice (GMP) standards for pharmaceutical intermediates.

The compound's physicochemical properties—including calculated logP values and aqueous solubility—make it suitable for diverse formulation development. Its melting point and thermal stability data are crucial for process chemists designing scale-up synthesis routes. As regulatory agencies worldwide intensify scrutiny on persistent organic pollutants, the biodegradability profile of such fluorinated intermediates becomes a key research focus. Current literature suggests modified microbial degradation pathways may address these challenges while maintaining the therapeutic advantages of fluorine incorporation.

Emerging applications in radiopharmaceuticals have been proposed for isotopically labeled versions of this scaffold, leveraging the pyridine nitrogen for chelation chemistry. The compound's crystallinity and polymorphism characteristics are also under investigation, as these factors critically impact drug product performance. With the rise of artificial intelligence in drug discovery, such well-characterized building blocks become invaluable for training predictive algorithms. Suppliers increasingly provide structure-activity relationship (SAR) data packages with such compounds to accelerate lead optimization cycles.

In conclusion, 4-Amino-3-cyano-5-(trifluoromethoxy)pyridine-2-carboxamide represents a multifaceted tool for modern chemical research. Its CAS No. 1805950-60-0 serves as a universal identifier connecting academic publications, patent literature, and commercial catalogs. As the scientific community prioritizes molecular complexity and functional group diversity in drug candidates, this compound's strategic combination of hydrogen bond donors, polar surface area, and lipophilic elements positions it as a valuable asset across multiple therapeutic areas and industrial applications.